Cas no 32057-88-8 (Naphthalene,2,7-bis(2-phenylethenyl)-)

• Product Name: Naphthalene,2,7-bis(2-phenylethenyl)-
• CAS No: 32057-88-8
• MF: C₂₆H₂₀
• MW: 332.437006950378
• CID: 307408
• PubChem ID: 87568824
• Update Time: 2025-10-17

Naphthalene,2,7-bis(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2,7-bis(2-phenylethenyl)-
• 2,7-Distyrylnaphthalene (cis- and trans- mixture)
• 2,7-bis(2-phenylethenyl)naphthalene
• 2,5-DIMETHYLPHENYLHYDRAZINE HYDROCHLORIDE
• 2,7-Bis(2-phenylethen-1-yl)naphthalene
• 2,7-Distyrylnaphthalene
• 2,7-Distyryl-naphthalin
• 2,7-Bis(2-phenylethen-1-yl)naphthalene (cis- and trans- mixture)
• 2,7-Bis(2-phenylvinyl)naphthalene (cis- and trans- mixture)
• 32057-88-8
• 2,?7-?bis(2-?Phenylethenyl)?-?naphthalene
• NSC288503
• CS-0379169
• 2,7-di((E)-styryl)naphthalene
• 2,7-Distyrylnaphthalene(cis+trans)
• AKOS004908908
• T70767
• 81701-08-8
• 2,7-bis[(E)-2-phenylethenyl]naphthalene
• NSC-288503
• BAXGJINOQBOMFG-PHEQNACWSA-N

• MDL： MFCD00671513
• Inchi： 1S/C26H20/c1-3-7-21(8-4-1)11-13-23-15-17-25-18-16-24(20-26(25)19-23)14-12-22-9-5-2-6-10-22/h1-20H/b13-11+,14-12+
• InChI Key： BAXGJINOQBOMFG-PHEQNACWSA-N
• SMILES： C12C=C(/C=C/C3C=CC=CC=3)C=CC1=CC=C(/C=C/C1C=CC=CC=1)C=2

Computed Properties

• Exact Mass: 332.15700
• Monoisotopic Mass: 332.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Boiling Point: 517.4±30.0 °C at 760 mmHg
• Flash Point: 264.3±18.7 °C
• PSA: 0.00000
• LogP: 7.18060
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Naphthalene,2,7-bis(2-phenylethenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Naphthalene,2,7-bis(2-phenylethenyl)-

Recent Advances in the Study of Naphthalene,2,7-bis(2-phenylethenyl)- (CAS: 32057-88-8) in Chemical Biology and Pharmaceutical Research

Naphthalene,2,7-bis(2-phenylethenyl)- (CAS: 32057-88-8) is a fluorescent organic compound that has garnered significant attention in recent years due to its unique photophysical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its extended π-conjugated system, exhibits strong fluorescence and has been explored for various applications, including biosensing, imaging, and drug development. Recent studies have focused on understanding its molecular interactions, stability, and potential therapeutic uses, making it a subject of growing interest in the scientific community.

One of the key areas of research involving Naphthalene,2,7-bis(2-phenylethenyl)- is its role as a fluorescent probe. A 2023 study published in the Journal of Chemical Biology demonstrated its efficacy in detecting amyloid fibrils, which are associated with neurodegenerative diseases such as Alzheimer's. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for early diagnosis and monitoring of disease progression. Additionally, its photostability and low cytotoxicity were noted as advantageous properties for in vivo applications.

In pharmaceutical research, Naphthalene,2,7-bis(2-phenylethenyl)- has been investigated for its potential as a scaffold for drug design. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound with enhanced bioactivity. These derivatives exhibited inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. The study also emphasized the importance of structural modifications to optimize pharmacokinetic properties, such as solubility and metabolic stability.

Another notable advancement is the use of Naphthalene,2,7-bis(2-phenylethenyl)- in optoelectronic applications. Research published in Advanced Materials in 2024 explored its incorporation into organic light-emitting diodes (OLEDs). The compound's high quantum yield and tunable emission properties were leveraged to develop efficient blue-emitting materials, which are critical for display technologies. This interdisciplinary approach underscores the versatility of Naphthalene,2,7-bis(2-phenylethenyl)- beyond traditional biomedical applications.

Despite these promising developments, challenges remain in the practical application of Naphthalene,2,7-bis(2-phenylethenyl)-. Issues such as aggregation-induced quenching and limited solubility in aqueous media have been identified as barriers to its widespread use. Recent efforts have focused on addressing these limitations through chemical modifications and the development of novel formulations. For instance, a 2024 study in Chemical Communications proposed the use of nanoparticle-based delivery systems to enhance the compound's bioavailability and targeting efficiency.

In conclusion, Naphthalene,2,7-bis(2-phenylethenyl)- (CAS: 32057-88-8) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications range from fluorescent probes and drug design to optoelectronic devices, highlighting its broad utility. Ongoing research aims to overcome existing challenges and further explore its therapeutic and technological applications. As the field advances, this compound is likely to play an increasingly important role in both academic and industrial settings.